Cas no 1337742-25-2 (7-(Trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine)
7-(Trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine Chemical and Physical Properties
Names and Identifiers
-
- (1R)-7-(trifluoromethyl)tetralin-1-amine
- 7-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE
- 7-(Trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine
-
- Inchi: 1S/C11H12F3N/c12-11(13,14)8-5-4-7-2-1-3-10(15)9(7)6-8/h4-6,10H,1-3,15H2
- InChI Key: ZCGLVZZRVFOKHO-UHFFFAOYSA-N
- SMILES: FC(C1C=CC2CCCC(C=2C=1)N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 226
- Topological Polar Surface Area: 26
7-(Trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1795166-500mg |
7-(Trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine |
1337742-25-2 | 98% | 500mg |
¥6791.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1795166-1g |
7-(Trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine |
1337742-25-2 | 98% | 1g |
¥9696.00 | 2024-08-09 |
7-(Trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine Related Literature
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 7-(Trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine
7-(Trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine (CAS 1337742-25-2): A Versatile Building Block in Modern Organic Synthesis
The compound 7-(Trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine (CAS 1337742-25-2) has emerged as a valuable intermediate in pharmaceutical and materials chemistry. This trifluoromethyl-substituted tetrahydronaphthylamine derivative combines the unique electronic properties of the CF3 group with the structural versatility of a partially hydrogenated naphthalene core, making it particularly attractive for drug discovery programs.
Recent trends in medicinal chemistry have shown growing interest in fluorinated organic compounds, with the 7-(Trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine scaffold appearing in several patent applications as a privileged structure. The presence of both the electron-withdrawing trifluoromethyl group and the basic amino functionality at position 1 creates interesting opportunities for molecular design, particularly in the development of CNS-active compounds and enzyme inhibitors.
The synthesis of CAS 1337742-25-2 typically involves multi-step routes starting from commercially available tetralone precursors. Modern synthetic approaches often employ catalytic reductive amination or Buchwald-Hartwig coupling strategies to introduce the amine functionality, while the trifluoromethyl group is usually installed through transition metal-catalyzed cross-coupling or nucleophilic trifluoromethylation reactions.
In pharmaceutical applications, the 7-(Trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine core has shown promise as a building block for:
• Serotonin receptor modulators (addressing depression and anxiety disorders)
• Dopamine transporter inhibitors (potential treatments for ADHD and addiction)
• Kinase inhibitors (for oncology applications)
• Protease inhibitors (antiviral and anti-inflammatory agents)
The trifluoromethyl group in 1337742-25-2 serves multiple purposes: it enhances metabolic stability, improves membrane permeability, and can participate in unique non-covalent interactions with biological targets. These properties have made fluorinated tetrahydronaphthalene derivatives particularly valuable in the design of CNS-penetrant drugs.
From a materials science perspective, 7-(Trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine has found applications in the development of:
• Liquid crystal materials (for display technologies)
• Organic semiconductors (in OLED and OPV devices)
• Fluorinated polymers (with enhanced thermal and chemical resistance)
The commercial availability of CAS 1337742-25-2 has increased significantly in recent years, reflecting growing demand from both pharmaceutical and materials science sectors. Current market analysis suggests that trifluoromethylated building blocks like this compound will continue to see rising demand due to their unique properties and versatility in molecular design.
For researchers working with 7-(Trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine, several analytical techniques are particularly useful for characterization:
• NMR spectroscopy (especially 19F NMR for CF3 group analysis)
• Mass spectrometry (for purity assessment)
• HPLC methods (for chiral separation when needed)
• X-ray crystallography (for structural confirmation)
Storage and handling of 1337742-25-2 typically requires standard precautions for amino compounds: protection from moisture and oxygen, storage under inert atmosphere when possible, and use of appropriate personal protective equipment. The compound's stability profile makes it suitable for long-term storage when properly handled.
Recent publications have highlighted innovative uses of 7-(Trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine in:
• Asymmetric catalysis (as a chiral auxiliary or ligand)
• PET tracer development (incorporating 18F isotopes)
• Chemical biology probes (for target identification)
• Supramolecular chemistry (as a building block for host-guest systems)
The future outlook for CAS 1337742-25-2 appears promising, with several research groups exploring its potential in emerging areas such as:
• PROTAC technology (for targeted protein degradation)
• Covalent inhibitor design (utilizing the amino group for attachment)
• Antibody-drug conjugates (as part of the linker or payload)
• RNA-targeting small molecules (for novel therapeutic approaches)
For synthetic chemists interested in working with 7-(Trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine, several key considerations should be noted:
1. The basic amino group may require protection in multi-step syntheses
2. The electron-deficient aromatic system influences reactivity patterns
3. The steric environment around the amine affects its nucleophilicity
4. The CF3 group can participate in unique non-covalent interactions
As the pharmaceutical industry continues to explore fluorine-containing drug candidates, compounds like 7-(Trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine will likely remain important tools for medicinal chemists. The combination of favorable physicochemical properties and synthetic accessibility makes this scaffold particularly valuable for lead optimization programs.
In conclusion, CAS 1337742-25-2 represents an important addition to the toolbox of modern organic synthesis, with applications spanning drug discovery, materials science, and chemical biology. Its unique combination of structural features ensures continued interest from both academic and industrial researchers working at the chemistry-biology interface.
1337742-25-2 (7-(Trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)